Cas no 115168-73-5 (benzyl 2-chloro-4-hydroxybenzoate)
115168-73-5 structure
Product Name:benzyl 2-chloro-4-hydroxybenzoate
CAS No:115168-73-5
MF:C14H11ClO3
MW:262.688343286514
CID:2613507
PubChem ID:19748792
Update Time:2025-04-21
benzyl 2-chloro-4-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 2-chloro-4-hydroxybenzoate
- DTXSID50599535
- UKQPTEWFNZEMCV-UHFFFAOYSA-N
- Benzoic acid, 2-chloro-4-hydroxy-, phenylmethyl ester
- 115168-73-5
- A1-05332
- SCHEMBL5063395
-
- Inchi: 1S/C14H11ClO3/c15-13-8-11(16)6-7-12(13)14(17)18-9-10-4-2-1-3-5-10/h1-8,16H,9H2
- InChI Key: UKQPTEWFNZEMCV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(=O)OCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 262.0396719Da
- Monoisotopic Mass: 262.0396719Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
benzyl 2-chloro-4-hydroxybenzoate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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